Cas no 18942-49-9 (Boc-D-Phe-OH)

Boc-D-Phe-OH, or N-tert-butoxycarbonyl-D-phenylalanine, is a protected derivative of D-phenylalanine widely used in peptide synthesis. Its key advantages include the Boc (tert-butoxycarbonyl) protecting group, which offers stability under basic conditions and selective deprotection under acidic conditions, facilitating controlled peptide chain elongation. The D-configuration of the phenylalanine moiety is valuable for constructing peptides with specific stereochemical requirements, often enhancing metabolic stability or biological activity. This compound exhibits high purity and compatibility with standard coupling reagents, ensuring efficient incorporation into peptide sequences. Its crystalline form allows for easy handling and accurate weighing, making it a reliable building block in solid-phase and solution-phase peptide synthesis.

Boc-D-Phe-OH structure

Product Name:Boc-D-Phe-OH

CAS No:18942-49-9

MF:C₁₄H₁₉NO₄

MW:265.30496430397

MDL:MFCD00063149

CID:51182

PubChem ID:637610

Update Time:2025-05-28

Boc-D-Phe-OH Chemical and Physical Properties

Names and Identifiers

- N-Boc-D-Phenylalanine
- Boc-D-Phe-OH
- N-(tert-Butoxycarbonyl)-D-phenylalanine
- BOC-D-Phenylalanine
- (2R)-2-[(tert-butoxy)carbonylamino]-3-phenylpropanoic acid
- (R)-N-(tert-butoxycarbonyl)phenylalanine
- BOC-D-PHE
- N-(t-butoxycarbonyl)-D-phenylalanine
- N-(t-butyloxycarbonyl)-D-Phenylalanine
- N-(t-Butyloxycarbonyl)-R-phenylalanine
- N-t-BOC-D-phenylalanine
- N-t-Butoxycarbonyl-D-phenylalanine
- RARECHEM AL BE 0806
- BOC-D-PHENYLALANINE-OH
- Bortezomib Impurity 28
- Boc-D-Phe-OH ,≥99%
- BOC-D-Phenylalanine, 99+%
- ZYJPUMXJBDHSIF-LLVKDONJSA-N
- d-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-
- (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoic acid
- (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoic acid
- (R)-2-(TERT-BUTOXYCARBONYLAMINO)-3-PHENYLPROPANOIC ACID
- BocDPheOH
- AK
- B2989
- A813323
- N-tert-butyloxycarbonyl-D-phenylalanine
- tert.-butoxycarbonyl-D-phenylalanine
- Q-101753
- AM82156
- CS-W010128
- Z285139170
- Boc-D-Phe-OH, >=99.0% (sum of enantiomers, TLC)
- Boc-D-phenyl-alanine
- AKOS015888245
- Boc-DPhe-OH
- DS-13505
- M03311
- N-tert-butoxycarbonyl-beta-phenyl-D-alanine
- HY-W009412
- (2R)-2-tert-butoxycarbonylamino-3-phenylpropionic acid
- DTXSID50348469
- N-(tert-Butoxycarbonyl)phenylalanine #
- Boc-D-PheOH
- N-Boc-D-Phe
- J-300206
- 18942-49-9
- AKOS015924106
- N-alpha-tert-Butyloxycarbonyl-D-phenylalanine
- 2-(tert-butoxycarbonylamino)-3-phenyl-propanoate;N-Boc-D-phenylalanine
- (TERT-BUTOXYCARBONYL)-D-PHENYLALANINE
- MFCD00063149
- Boc-(D)Phe-OH
- t-butoxycarbonyl-D-phenylalanine
- EN300-35010
- tert-butyloxycarbonyl-d-phenylalanine
- (2R)-2-tert-butoxycarbonylamino-3-phenyl-propionic acid
- SCHEMBL606309
- (R)-tert-butoxycarbonylamino-3-phenyl-propionic acid
- (2R)-2-[[(tert-butoxy)carbonyl]amino]-3-phenylpropanoic acid
- n-tert-butoxycarbonyl-d-phenylalanine
- (2R)-2-[(tert-butoxycarbonyl)amino]-3-phenylpropionic acid
- (R)-2-[(tert-butoxycarbonyl)amino]-3-phenylpropionic acid
- (2R)-2-(tert-butoxycarbonylamino)-3-phenylpropanoic acid
- tert-butoxycarbonyl-D-phenylalanine
- (R)-2-((tert-butoxycarbonyl)amino)-3-phenylpropionic acid
- (2R)-2-[(tert-butoxycarbonyl)amino]-3-phenylpropanoic acid
- CHEBI:231572
- N-[(1,1-DIMETHYLETHOXY)CARBONYL]-D-PHENYLALANINE
- (R)-2-tert-butoxycarbonylamino-3-phenylpropionic acid
- MDL： MFCD00063149
- Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15-11(12(16)17)9-10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17)/t11-/m1/s1
- InChI Key： ZYJPUMXJBDHSIF-LLVKDONJSA-N
- SMILES： O(C(N[C@@H](C(=O)O)CC1C=CC=CC=1)=O)C(C)(C)C
- BRN： 4695945

Computed Properties

Exact Mass: 265.13100
Monoisotopic Mass: 265.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 75.6
Surface Charge: -1

Experimental Properties

Color/Form: White powder
Density: 1.1356 (rough estimate)
Melting Point: 85-88 ºC
Boiling Point: 426.6°C at 760 mmHg
Flash Point: 211.8℃
Refractive Index: -25 ° (C=1, EtOH)
Water Partition Coefficient: Insoluble
PSA: 75.63000
LogP: 2.59790
Solubility: Insoluble in water
Specific Rotation: -26 º (c=2,ethanol)
Optical Activity: [α]20/D −25±1°, c = 1% in ethanol
Vapor Pressure: 0.0±1.1 mmHg at 25°C

Boc-D-Phe-OH Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S24/25
Hazardous Material Identification：
Storage Condition：2-8°C
Safety Term：S24/25

Boc-D-Phe-OH Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-D-Phe-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B105768-1g	Boc-D-Phe-OH	18942-49-9	99%	1g	¥29.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B105768-25g	Boc-D-Phe-OH	18942-49-9	99%	25g	¥77.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B105768-5g	Boc-D-Phe-OH	18942-49-9	99%	5g	¥38.90	2023-09-04
Chemenu	CM100617-500g	BOC-D-PHE-OH	18942-49-9	97%	500g	$247	2021-06-09
Fluorochem	M03311-1g	Boc-D-Phe-OH	18942-49-9	98%	1g	￡10.00	2022-02-28
Fluorochem	M03311-5g	Boc-D-Phe-OH	18942-49-9	98%	5g	￡11.00	2022-02-28
Fluorochem	M03311-25g	Boc-D-Phe-OH	18942-49-9	98%	25g	￡14.00	2022-02-28
Fluorochem	M03311-100g	Boc-D-Phe-OH	18942-49-9	98%	100g	￡42.00	2022-02-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R020106-100g	Boc-D-Phe-OH	18942-49-9	99%	100g	￥264	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R020106-25g	Boc-D-Phe-OH	18942-49-9	99%	25g	￥74	2024-05-25

Boc-D-Phe-OH Production Method

Boc-D-Phe-OH Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:18942-49-9)Boc-D-苯丙氨酸

Order Number:LE25956684

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:54

Price ($):discuss personally

Email:18501500038@163.com

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:18942-49-9)Boc-D-Phe-OH

Order Number:A813323

Stock Status:in Stock

Quantity:1kg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:59

Price ($):251.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:18942-49-9)BOC-D-Phenylalanine

Order Number:sfd1335

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Boc-D-Phe-OH Related Literature

1. Head-to-tail cyclization for the synthesis of naturally occurring cyclic peptides on organophosphorus small-molecular supports

Haidi Li,Junyou Li,Jie Chao,Zixin Zhang,Chuanguang Qin Org. Chem. Front. 2022 9 946
2. The interaction of lipid modified pseudopeptides with lipid membranes

Holger A. Scheidt,Annemarie Sickert,Thomas Meier,Nicola Castellucci,Claudia Tomasini,Daniel Huster Org. Biomol. Chem. 2011 9 6998
3. Deprotection/reprotection of the amino group in α-amino acids and peptides. A one-pot procedure in [Bmim][BF4] ionic liquid

M. L. Di Gioia,A. Barattucci,P. Bonaccorsi,A. Leggio,L. Minuti,E. Romio,A. Temperini,C. Siciliano RSC Adv. 2014 4 2678
4. Synthesis and conformational analysis of peptides embodying 2,3-methanopipecolic acids

Luciano Ricci,Lorenzo Sernissi,Dina Scarpi,Francesca Bianchini,Alessandro Contini,Ernesto G. Occhiato Org. Biomol. Chem. 2017 15 6826
5. Molecular packing structural transition driven handedness inversion of circularly polarized luminescence of phenothiazine substituted Phe–Phe dipeptides

Ting Lian,Wei Liu,Yi Li,Yonggang Yang New J. Chem. 2023 47 653

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

18942-49-9 (Boc-D-Phe-OH) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:18942-49-9)Boc-D-苯丙氨酸

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:18942-49-9)Boc-D-Phe-OH

Purity:99%

Quantity:1kg

Price ($):251.0

Cas no 18942-49-9 (Boc-D-Phe-OH)

Boc-D-Phe-OH Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Boc-D-Phe-OH Security Information

Boc-D-Phe-OH Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Boc-D-Phe-OH Pricemore >>

Boc-D-Phe-OH Production Method

Boc-D-Phe-OH Suppliers

Boc-D-Phe-OH Related Literature

Related Categories

18942-49-9 (Boc-D-Phe-OH) Related Products